Cas no 819800-64-1 (Benzoic acid, 4-bromo-5-chloro-2,3-dihydroxy-, methyl ester)

• Product Name: Benzoic acid, 4-bromo-5-chloro-2,3-dihydroxy-, methyl ester
• CAS No: 819800-64-1
• MF: C₈H₆BrClO₄
• MW: 281.487841129303
• CID: 702416
• PubChem ID: 57588252
• Update Time: 2025-04-19

Benzoic acid, 4-bromo-5-chloro-2,3-dihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-5-chloro-2,3-dihydroxy-, methyl ester
• methyl 4-bromo-5-chloro-2,3-dihydroxybenzoate
• DTXSID40727224
• 819800-64-1
• SCHEMBL13315462

• Inchi： 1S/C8H6BrClO4/c1-14-8(13)3-2-4(10)5(9)7(12)6(3)11/h2,11-12H,1H3
• InChI Key： VEDBVQXMWUUNEP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)OC)=C(C=1O)O)Cl

Computed Properties

• Exact Mass: 279.91380g/mol
• Monoisotopic Mass: 279.91380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų